Cas no 2229516-49-6 (1-{2-6-(dimethylamino)pyridin-3-ylethyl}cyclopropan-1-ol)

• Product Name: 1-{2-6-(dimethylamino)pyridin-3-ylethyl}cyclopropan-1-ol
• CAS No: 2229516-49-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5884094
• PubChem ID: 165706272
• Update Time: 2025-05-22

1-{2-6-(dimethylamino)pyridin-3-ylethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-6-(dimethylamino)pyridin-3-ylethyl}cyclopropan-1-ol
• EN300-1761935
• 2229516-49-6
• 1-{2-[6-(dimethylamino)pyridin-3-yl]ethyl}cyclopropan-1-ol

• Inchi： 1S/C12H18N2O/c1-14(2)11-4-3-10(9-13-11)5-6-12(15)7-8-12/h3-4,9,15H,5-8H2,1-2H3
• InChI Key： YETSZQQQSSKTLD-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=NC(=CC=2)N(C)C)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.4Ų

Additional information on 1-{2-6-(dimethylamino)pyridin-3-ylethyl}cyclopropan-1-ol

1-{2-[6-(Dimethylamino)pyridin-3-yl]ethyl}cyclopropan-1-ol

The compound 1-{2-[6-(Dimethylamino)pyridin-3-yl]ethyl}cyclopropan-1-ol (CAS No. 2229516-49-6) is a structurally unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its pyridine derivative moiety, which contributes to its distinctive chemical properties. The presence of the dimethylamino group on the pyridine ring further enhances its reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The cyclopropane ring, known for its high strain energy, has been shown to exhibit interesting pharmacokinetic properties, making it a valuable component in drug design. Additionally, the pyridine derivative moiety has been found to interact with specific biological targets, such as enzymes and receptors, suggesting its role in therapeutic interventions.

The synthesis of 1-{2-[6-(Dimethylamino)pyridin-3-yl]ethyl}cyclopropan-1-ol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, to achieve high yields and purity levels. These advancements in synthetic techniques have made it possible to scale up production for both research and industrial applications.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Its ability to undergo a wide range of transformations, such as alkylation, acylation, and oxidation reactions, makes it a versatile building block in organic synthesis. Furthermore, the dimethylamino group on the pyridine ring facilitates hydrogen bonding interactions, which are crucial for optimizing the solubility and bioavailability of drug candidates.

From a structural standpoint, 1-{2-[6-(Dimethylamino)pyridin-3-yl]ethyl}cyclopropan-1-ol exhibits a unique balance between rigidity and flexibility. The cyclopropane ring introduces rigidity into the molecule, while the ethyl chain connecting the pyridine ring provides flexibility. This combination allows the molecule to adopt various conformations, which is essential for its interaction with biological systems.

Recent research has also explored the use of this compound in materials science. Its ability to form stable complexes with metal ions has led to its application in coordination chemistry and catalysis. For instance, studies have demonstrated that this compound can act as a ligand in transition metal complexes, facilitating catalytic processes such as alkene polymerization and oxidation reactions.

In terms of environmental impact, 1-{2-[6-(Dimethylamino)pyridin-3-yl]ethyl}cyclopropan-1-ol has been shown to degrade under specific conditions, reducing its persistence in natural ecosystems. This property is particularly important for ensuring the sustainability of chemical processes that utilize this compound.

The study of 1-{2-[6-(Dimethylamino)pyridin-3-y l]ethyl}cyclopropan -1 -ol continues to evolve as researchers uncover new aspects of its chemistry and biology. Its versatility as a synthetic intermediate and its potential for therapeutic applications make it a subject of ongoing interest in both academic and industrial settings.